Cas no 2460755-66-0 (3-amino-5-(trifluoromethyl)phenylmethanol hydrochloride)

• Product Name: 3-amino-5-(trifluoromethyl)phenylmethanol hydrochloride
• CAS No: 2460755-66-0
• MF: C₈H₉ClF₃NO
• MW: 227.6113717556
• MDL: MFCD32702922
• CID: 5327532
• PubChem ID: 154832843
• Update Time: 2025-05-20

3-amino-5-(trifluoromethyl)phenylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-Amino-5-(trifluoromethyl)phenyl]methanol;hydrochloride
• Z4515401081
• [3-amino-5-(trifluoromethyl)phenyl]methanol hydrochloride
• 3-amino-5-(trifluoromethyl)phenylmethanol hydrochloride

• MDL： MFCD32702922
• Inchi： 1S/C8H8F3NO.ClH/c9-8(10,11)6-1-5(4-13)2-7(12)3-6;/h1-3,13H,4,12H2;1H
• InChI Key： XHKLIUPUEIDRJF-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC(=CC(CO)=C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 171
• Topological Polar Surface Area: 46.2

Additional information on 3-amino-5-(trifluoromethyl)phenylmethanol hydrochloride

3-Amino-5-(Trifluoromethyl)Phenylmethanol Hydrochloride: A Comprehensive Overview

3-Amino-5-(trifluoromethyl)phenylmethanol hydrochloride, also known by its CAS number 2460755-66-0, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and chemical synthesis. This compound has garnered attention in recent years due to its unique chemical properties and potential therapeutic benefits. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological activities, and latest research findings related to this compound.

The molecular structure of 3-amino-5-(trifluoromethyl)phenylmethanol hydrochloride consists of a phenyl ring substituted with an amino group at the 3-position and a trifluoromethyl group at the 5-position. The hydroxymethyl group attached to the phenyl ring adds to its functional diversity. The presence of the trifluoromethyl group imparts unique electronic and steric properties, making this compound highly versatile in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates.

The synthesis of 3-amino-5-(trifluoromethyl)phenylmethanol hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Advanced methodologies, such as Suzuki coupling and nucleophilic substitution reactions, have been employed to achieve high yields and purity. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process. These advancements have significantly improved the scalability of production, making this compound more accessible for large-scale applications.

In terms of pharmacological activity, 3-amino-5-(trifluoromethyl)phenylmethanol hydrochloride has demonstrated promising results in preclinical studies. Recent research indicates that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions. Additionally, its ability to modulate key cellular pathways involved in cancer progression has been explored, suggesting potential applications in oncology.

The latest studies on CAS No. 2460755-66-0 have focused on its role as a chiral building block in asymmetric synthesis. Its chiral center provides excellent enantioselectivity in various reactions, making it invaluable in the development of enantiomerically pure drugs. Furthermore, its compatibility with modern drug delivery systems has been investigated, paving the way for targeted therapies with enhanced bioavailability.

In conclusion, 3-amino-5-(trifluoromethyl)phenylmethanol hydrochloride, with its unique structural features and diverse functional groups, continues to be a focal point in both academic and industrial research. Its potential applications span across multiple therapeutic areas, driven by cutting-edge advancements in synthetic chemistry and pharmacology. As research progresses, this compound is expected to play an increasingly important role in the development of innovative medicines and chemical products.